Cas no 749240-52-6 (4,7-Difluoroindoline-2,3-dione)
749240-52-6 structure
4,7-Difluoroindoline-2,3-dione Properties
Names and Identifiers
-
- 4,7-Difluoroindoline-2,3-dione
- 4,7-difluoro-1H-indole-2,3-dione
- 4,7-DIFLUOROISATIN
- 4,7-Difluoro indole-2,3-dione
- 4,7-difluoro-2,3-dihydro-1H-indole-2,3-dione
- 4,7-difluoroisatine
- ZHGOEPJMKPVIRT-UHFFFAOYSA-N
- CS-0251809
- 749240-52-6
- AKOS000149113
- EN300-56167
- A838265
- AB32099
- DTXSID20588633
- FT-0658577
- AS-10101
- 1H-Indole-2,3-dione, 4,7-difluoro-
- 4,7-Difluoroisatin4,7-Difluoroindole-2,3-dione
- SCHEMBL331905
- MFCD07368849
- +Expand
-
- MFCD07368849
- ZHGOEPJMKPVIRT-UHFFFAOYSA-N
- InChI=1S/C8H3F2NO2/c9-3-1-2-4(10)6-5(3)7(12)8(13)11-6/h1-2H,(H,11,12,13)
- C1=CC(=C2C(=C1F)C(=O)C(=O)N2)F
Computed Properties
- 183.01300
- 1
- 3
- 0
- 183.01318466g/mol
- 13
- 269
- 0
- 0
- 0
- 0
- 0
- 1
- 0.9
- 46.2Ų
Experimental Properties
- 1.23760
- 46.17000
4,7-Difluoroindoline-2,3-dione Price
4,7-Difluoroindoline-2,3-dione Related Literature
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Nafiseh Shams,Reza Hajian,Izwaharyanie Ibrahim,Nay Ming Huang RSC Adv., 2016,6, 89430-89439
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Lu Shin Wong,Krzysztof Okrasa,Jason Micklefield Org. Biomol. Chem., 2010,8, 782-787
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3. Back cover
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Edmond Gravel,Benoit Thézé,Isabelle Jacques,Parambath Anilkumar,Karine Gombert,Frédéric Ducongé,Eric Doris Nanoscale, 2013,5, 1955-1960
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Jun Wang Analyst, 2011,136, 1142-1147
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Jie Zhang,George Robert Martin,Darryl D. DesMarteau Chem. Commun., 2003, 2334-2335
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Dongxiao Chen,Yuxiang Bu Phys. Chem. Chem. Phys., 2019,21, 20095-20106
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10. Front cover
749240-52-6 (4,7-Difluoroindoline-2,3-dione) Related Products
- 317-20-4(7-Fluoroisatin)
- 346-34-9(4-Fluoroindoline-2,3-dione)
- 126674-93-9(4,6-Difluoro-1H-indole-2,3-dione)
- 116570-41-3(5,7-Difluoroindoline-2,3-dione)
- 668-24-6(4-Fluoro-7-methylindoline-2,3-dione)
- 107583-37-9(5,6,7-Trifluoroindoline-2,3-dione)
- 134792-45-3(7-Fluoroisatin)
- 57817-03-5(6-Fluoro-7-methylIsatin)
- 442910-92-1(7-Fluoro-5-methylisatin)
- 749240-54-8(5-Fluoro-6-methylisatin)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:749240-52-6)4,7-Difluoroindoline-2,3-dione
99%
1g
408.0